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Compound of Interest

Compound Name: CH-Fubiata

Cat. No.: B10829044

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the stability and degradation
pathways of CH-Fubiata (CH-FUBIACA), a synthetic cannabinoid. The information is intended
to guide researchers and drug development professionals in understanding the molecule's
intrinsic stability, predicting its degradation products, and developing robust analytical methods.

Summary of Stability Data

While comprehensive quantitative data from forced degradation studies on CH-Fubiata is not
extensively available in the public domain, the following table summarizes the known stability
information. Further studies are required to fully characterize the degradation profile under

various stress conditions.

Parameter Condition Observation Reference

Shelf-Life Stability -20°C Stable for = 5 years [1]
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The primary degradation pathways for CH-Fubiata identified to date are metabolic. Chemical
degradation pathways under forced conditions have not been fully elucidated, but based on the
structure of CH-Fubiata, an indoleacetamide derivative, potential chemical degradation can be
inferred.

Metabolic Degradation

In vitro studies using human liver microsomes have shown that CH-Fubiata undergoes phase |
metabolism primarily through two pathways[2]:

e Hydroxylation: The most abundant metabolite identified is CF15, which is hydroxylated at the
cyclohexane moiety[2].

* N-dealkylation: Cleavage of the N-cyclohexyl group is another observed metabolic route[2].

The following diagram illustrates the primary metabolic degradation pathway of CH-Fubiata.
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Metabolic Degradation of CH-Fubiata
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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